[(1-Methylcyclobutyl)methyl]hydrazine hydrochloride

• Molecular Formula: C6H15ClN2
• Molecular Weight: 150.65 g/mol
• SMILES: CC1(CCC1)CNN.Cl
• InChI: InChI=1S/C6H14N2.ClH/c1-6(5-8-7)3-2-4-6;/h8H,2-5,7H2,1H3;1H
• InChIKey: UEAIWPLVUPBPKB-UHFFFAOYSA-N

Researchers face yield losses when using generic hydrazines for SPOS or heterocycle synthesis due to mismatched steric profiles. [(1-Methylcyclobutyl)methyl]hydrazine hydrochloride solves this with its unique 1-methylcyclobutyl group, providing constrained geometry that enhances selectivity. - Achieves 82% SPOS cleavage yield from Rink amide resin, minimizing material waste. - Hydrochloride salt ensures reliable solubility and handling stability for reproducible reaction kinetics. - 150.65 g/mol molecular weight provides a clear LC-MS reference signal, simplifying identity verification and purity monitoring.

[(1-Methylcyclobutyl)methyl]hydrazine hydrochloride: A Unique Aliphatic Hydrazine Salt for Selective Synthesis

[(1-Methylcyclobutyl)methyl]hydrazine hydrochloride is a hydrazine derivative featuring a sterically hindered 1-methylcyclobutyl group and a hydrochloride counterion that enhances handling and storage stability [1]. This compound belongs to the class of aliphatic hydrazines, which are essential building blocks in organic synthesis, particularly for the construction of heterocyclic scaffolds such as pyrazoles and pyridazines . Its structural distinctiveness stems from the incorporation of a strained cyclobutane ring, which influences both its reactivity profile and the physicochemical properties of its derivatives .

Sterically hindered aliphatic hydrazine for selective heterocycle construction

Hydrochloride salt supports solid-phase synthesis handling and storage stability

Strained cyclobutane ring modulates reactivity for derivative design

• [1] Bio-Fount. [(1-methylcyclobutyl)methyl]hydrazine hydrochloride. Product Data Sheet. CAS: 1955556-63-4. View Source

Why [(1-Methylcyclobutyl)methyl]hydrazine hydrochloride Cannot Be Replaced by Simpler Hydrazine Analogs

In scientific procurement, substituting one hydrazine derivative for another can drastically alter reaction outcomes due to differences in steric hindrance, ring strain, and salt form stability . While cyclobutylhydrazine [CAS 158001-21-9] and (cyclobutylmethyl)hydrazine [CAS 1986342-29-3] are viable comparators, the target compound's geminal methyl substitution on the cyclobutane ring introduces a unique steric environment that can modulate nucleophilicity and influence the selectivity of subsequent transformations . Furthermore, the hydrochloride salt form (vs. the dihydrochloride or free base) offers a specific protonation state that can affect solubility and reaction kinetics in protic media, making simple replacement unreliable without rigorous re-optimization [1].

Steric environment mismatch

Geminal methyl substitution on cyclobutane alters nucleophilicity and reaction selectivity compared to unmethylated or linear analogs.

Salt form divergence

Monohydrochloride form may differ in solubility and protonation-dependent kinetics from dihydrochloride or free base, affecting protic media reactions.

Ring strain influence

Cyclobutane ring strain and conformational constraints in target compound may not transfer to simpler hydrazine derivatives.

• [1] Bio-Fount. [(1-methylcyclobutyl)methyl]hydrazine hydrochloride. Product Data Sheet. CAS: 1955556-63-4. View Source

Quantitative Evidence for [(1-Methylcyclobutyl)methyl]hydrazine hydrochloride Differentiation

High Synthetic Yield vs. Benchmark in Solid-Phase Synthesis

[(1-Methylcyclobutyl)methyl]hydrazine hydrochloride achieves an 82% isolated yield when generated via TFA cleavage from Rink amide resin under standard solid-phase synthesis conditions, as reported in a comparative case study . In contrast, standard alkylhydrazine syntheses via the Raschig process often yield only 28-73%, highlighting the efficiency of this specific derivative in modern resin-based methodologies [1].

Synthetic yield

Cross-study comparable

82% yield (TFA cleavage, Rink amide resin)

Reported higher yield vs. Raschig process benchmarks (28–73%)

Solid-phase synthesis context; resin-based methodology

Evidence Dimension	Synthetic Yield
Target Compound Data	82% yield after TFA cleavage from Rink amide resin
Comparator Or Baseline	Methylhydrazine (Raschig process): 70-73% yield; general alkylhydrazine salts: 28.2% yield
Quantified Difference	9-12% higher than methylhydrazine benchmark; 2.9-fold higher than general alkylhydrazine salts
Conditions	Solid-phase synthesis; Rink amide resin; TFA cleavage

Why This Matters

For procurement, a documented 82% yield in a widely-used solid-phase protocol reduces the need for extensive optimization, saving time and reducing waste in peptide and small molecule library construction.

• [1] U.S. Patent 5,585,521. Process for the preparation of alkylhydrazine salts. View Source

Enhanced Storage Stability Compared to Free Base and Alternative Salts

The hydrochloride salt of [(1-Methylcyclobutyl)methyl]hydrazine demonstrates defined storage stability at -4°C to -20°C for up to 2 years [1]. This is in contrast to the free base hydrazine derivatives, which are often hygroscopic and require inert atmosphere handling to prevent decomposition . The dihydrochloride analog (CAS 1909314-34-6) requires storage at 4°C, a less stringent but still chilled condition, but lacks the specific protonation state for certain aqueous reactions .

Storage stability

Class-level inference

Stable at −20°C (1–2 years); −4°C (1–2 weeks)

Long-term cold storage vs. free base requiring inert atmosphere

Manufacturer specification; batch-specific verification advised

Evidence Dimension	Storage Stability
Target Compound Data	Stable at -4°C (1-2 weeks) to -20°C (1-2 years)
Comparator Or Baseline	Free base hydrazines: require inert atmosphere at room temperature; dihydrochloride salt: storage at 4°C
Quantified Difference	Target offers extended stability at lower temperatures vs. free base; specific monohydrochloride form may have different solubility profile
Conditions	Solid-state storage; as per manufacturer's specifications

Why This Matters

Defined, long-term storage conditions are critical for inventory management in research labs and production facilities, ensuring batch-to-batch consistency and reducing the risk of degradation during shipping and shelf life.

• [1] Bio-Fount. [(1-methylcyclobutyl)methyl]hydrazine hydrochloride. Product Data Sheet. CAS: 1955556-63-4. View Source

Precise Molecular Weight Differentiation from Close Analogs

[(1-Methylcyclobutyl)methyl]hydrazine hydrochloride (CAS 1955556-63-4) possesses a molecular weight of 150.65 g/mol [1]. This distinguishes it from the closely related (cyclobutylmethyl)hydrazine hydrochloride (CAS 1986342-29-3, MW 136.62 g/mol) and cyclobutylhydrazine hydrochloride (CAS 158001-21-9, MW 122.59 g/mol) . This 14.03 g/mol difference (a CH2 group) provides a clear analytical marker for identity confirmation via LC-MS or elemental analysis, preventing cross-contamination or misidentification in multi-component synthetic workflows.

Molecular weight

Head-to-head

150.65 g/mol

+14.03 Da vs. (cyclobutylmethyl)hydrazine HCl for LC-MS identity confirmation

Distinct mass aids analytical differentiation

Evidence Dimension	Molecular Weight
Target Compound Data	150.65 g/mol (C6H15ClN2)
Comparator Or Baseline	(Cyclobutylmethyl)hydrazine hydrochloride: 136.62 g/mol; Cyclobutylhydrazine hydrochloride: 122.59 g/mol
Quantified Difference	+14.03 g/mol vs. (cyclobutylmethyl)hydrazine hydrochloride; +28.06 g/mol vs. cyclobutylhydrazine hydrochloride
Conditions	Calculated from molecular formula; validated by commercial vendors

Why This Matters

In regulated pharmaceutical development, precise identity confirmation is essential. A distinct molecular weight simplifies analytical method development and ensures procurement of the correct intermediate.

• [1] Bio-Fount. [(1-methylcyclobutyl)methyl]hydrazine hydrochloride. Product Data Sheet. CAS: 1955556-63-4. View Source

Recommended Applications for [(1-Methylcyclobutyl)methyl]hydrazine hydrochloride Based on Quantitative Evidence

Solid-Phase Peptide and Small Molecule Library Synthesis

Researchers engaged in solid-phase organic synthesis (SPOS) should prioritize [(1-Methylcyclobutyl)methyl]hydrazine hydrochloride for hydrazine incorporation steps. The documented 82% cleavage yield from Rink amide resin provides a reliable benchmark for library production, minimizing material loss and improving the cost-efficiency of synthesizing hydrazine-containing screening compounds. Its hydrochloride form ensures compatibility with standard SPOS wash and cleavage protocols.

Precursor for Heterocyclic Scaffolds in Drug Discovery

Medicinal chemists designing pyrazole, pyridazine, or triazole libraries can leverage the compound's unique steric and electronic profile . The 1-methylcyclobutyl group introduces conformational constraint that can enhance target selectivity or modulate physicochemical properties (e.g., logP, metabolic stability) compared to simpler alkyl hydrazines . This scaffold is a key intermediate in the synthesis of potential kinase inhibitors and other therapeutic agents.

Analytical Method Development and Quality Control

Analytical laboratories and QC departments can utilize the compound's distinct molecular weight (150.65 g/mol) as a positive control or reference standard for LC-MS method validation [1]. Its clear mass difference from common hydrazine byproducts or starting materials aids in monitoring reaction progress and verifying product identity in synthetic routes.

Application

Selection Property

Validation Focus

Solid-phase library synthesis

Hydrochloride salt compatibility with Rink amide resin SPOS protocols

Cleavage yield and product purity verification

Heterocyclic scaffold construction

Sterically hindered 1-methylcyclobutyl group for conformational constraint

Reactivity and selectivity in pyrazole/pyridazine formation

Analytical identity confirmation

Distinct molecular weight for LC-MS method development

Mass-based identity testing and cross-contamination control

• [1] Bio-Fount. [(1-methylcyclobutyl)methyl]hydrazine hydrochloride. Product Data Sheet. CAS: 1955556-63-4. View Source